Cas no 120-00-3 (Fast Blue BB)

Fast Blue BB is a diazo dye commonly used in histochemical staining, particularly for detecting alkaline phosphatase activity. It forms an insoluble azo dye upon coupling with naphthol derivatives, producing a vivid blue precipitate under appropriate conditions. The compound is valued for its rapid reaction kinetics and high color intensity, enabling clear visualization of enzymatic activity in tissue sections. Its stability in aqueous solutions and compatibility with various fixatives make it suitable for routine laboratory applications. Fast Blue BB is often employed in combination with other reagents to enhance specificity and contrast in staining protocols. Proper handling is required due to its potential sensitivity to light and moisture.
Fast Blue BB structure
Fast Blue BB structure
Product Name:Fast Blue BB
CAS No:120-00-3
MF:C17H20N2O3
MW:300.352304458618
MDL:MFCD00009091
CID:35936
PubChem ID:87559021
Update Time:2025-11-01

Fast Blue BB Chemical and Physical Properties

Names and Identifiers

    • Fast Blue BB
    • N-(4-Amino-2,5-diethoxyphenyl)benzamide
    • 4'-Amino-2',5'-diethoxybenzanilide
    • Azoic Diazo No.20
    • C.I. 37175
    • Azoic Diazo Component 20 (Base)
    • FAST BLUE BB BASE, C.I. NO. 37175
    • 1-amino-2,5-diethoxy-4-benzoylaminobenzene
    • 1-amino-4-benzoylamino-2,5-diethoxy-benzene
    • 2,5-diethoxy-4-benzoylamino-aniline
    • 2.5-Diaethoxy-N-benzoyl-p-phenylendiamin
    • Azoic Diazo Component 20
    • Blue 2B base
    • Blue Salt NBB
    • Fast Blue BB Base
    • Fast Blue BBN
    • Stabamine Blue BB
    • CI 37175
    • CI NO 37175
    • DaitoBlueBaseBB
    • C.I.37175(base)
    • AZOIC DIAZO NO 20
    • FAST BLUE 2B BASE
    • AZOICDIAZOCOMP.20
    • BLUE 2 B BASE
    • Fast Blue EB Base
    • Spectrolene Blue BB
    • Fast Blue Base BB
    • Diazo Fast Blue BB
    • Daito Blue Base BB
    • Tulabase Fast Blue BB
    • Naphtoelan Blue BB Base
    • Sanyo Fast Blue BB Base
    • Benzamide, N-(4-amino-2,5-diethoxyphenyl)-
    • Azoene Fast Blue BB Base
    • Amarthol Fast Blue BB Base
    • Hiltonil Fast Blue BB Base
    • Brentamine Fast Blue B
    • SR-01000526358
    • AMY40949
    • Q27272487
    • Oprea1_096764
    • MFCD00009091
    • EC 204-363-8
    • CNXZLZNEIYFZGU-UHFFFAOYSA-N
    • N-(4-Amino-2,5-diethoxyphenyl)benzamide #
    • InChI=1/C17H20N2O3/c1-3-21-15-11-14(16(22-4-2)10-13(15)18)19-17(20)12-8-6-5-7-9-12/h5-11H,3-4,18H2,1-2H3,(H,19,20)
    • N-(4-Amino-2,5-diethoxyphenyl)benzamide, Dye content 90 %
    • NSC37184
    • 4-Amino-1-(benzoylamino)-3,6-diethoxybenzene
    • 4-Benzamido-2,5-diethoxyaniline
    • Benzanilide, 4'-amino-2',5'-diethoxy-
    • Azoic Diazo No. 20
    • J-004229
    • C.I. Azoic Diazo Component 20
    • CS-0196559
    • C.I. Azoic Diazo Component 20, base
    • DTXSID8059504
    • 120-00-3
    • SCHEMBL301964
    • 2-Amino-5-benzoylaminohydroquinone diethyl ether
    • EINECS 204-363-8
    • NSC-37184
    • AKOS000120746
    • A920128
    • Brentamine Fast Blue BB Base
    • NS00002046
    • NSC 37184
    • Azoic diazo component 20, base
    • 9FB70C7GDI
    • 4-Benzoylamino-2,5-diethoxyaniline
    • Fast Blue BB (C.I. 37175)
    • SR-01000526358-1
    • Z104484924
    • FT-0631686
    • Fast Blue BB pound not 98% pound not pure
    • UNII-9FB70C7GDI
    • CNXZLZNEIYFZGU-UHFFFAOYSA-
    • 4-Benzamido-2, 5-diethoxyaniline
    • 2,5-Diethoxy-4-benzamidoaniline
    • Brentamine Fast Blue 2B Base
    • D88494
    • Fast Blue BB, 98%, pure
    • DB-041517
    • STK761212
    • AG-205/15424957
    • A1986
    • 4'-Amino-2',5'-diethoxy-benzanilide; 1-Amino-4-(benzoylamino)-2,5-diethoxybenzene; 2,5-Diethoxy-4-benzamidoaniline;
    • DTXCID7033527
    • n-(4-amino-2,5-diethoxyphenyl)-benzamide
    • 204-363-8
    • FA00630
    • MDL: MFCD00009091
    • Inchi: 1S/C17H20N2O3/c1-3-21-15-11-14(16(22-4-2)10-13(15)18)19-17(20)12-8-6-5-7-9-12/h5-11H,3-4,18H2,1-2H3,(H,19,20)
    • InChI Key: CNXZLZNEIYFZGU-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=C(C(=CC=1NC(C1C=CC=CC=1)=O)OCC)N

Computed Properties

  • Exact Mass: 300.14700
  • Monoisotopic Mass: 300.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.6

Experimental Properties

  • Color/Form: Light gray or gray white powder
  • Density: 1.0943 (rough estimate)
  • Melting Point: 101°C(lit.)
  • Boiling Point: 441.58°C (rough estimate)
  • Flash Point: 199.0±28.7 °C
  • Refractive Index: 1.5486 (estimate)
  • PSA: 73.58000
  • LogP: 3.97270
  • Solubility: Insoluble in water, soluble in pyridine \ ethanol and other organic solvents
  • Color index: 37175
  • FEMA: 2381

Fast Blue BB Security Information

Fast Blue BB Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fast Blue BB Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019115041-500g
N-(4-Amino-2,5-diethoxyphenyl)benzamide
120-00-3 97%
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$349.44 2023-09-04
TRC
F150000-5g
Fast Blue BB
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$ 69.00 2023-09-07
TRC
F150000-25g
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$ 87.00 2023-09-07
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$ 121.00 2023-09-07
TRC
F150000-100g
Fast Blue BB
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$167.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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120-00-3 95.0%(T)
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¥460.0 2022-05-30
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
F0125-25G
N-(4-Amino-2,5-diethoxyphenyl)benzamide
120-00-3
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¥1375.37 2022-02-23
abcr
AB353693-25 g
Fast Blue BB base; .
120-00-3
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€81.20 2023-07-19
abcr
AB353693-100 g
Fast Blue BB base; .
120-00-3
100 g
€137.90 2023-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
F837953-1g
Fast Blue BB, 98%, pure
120-00-3 98 %
1g
¥86.00 2022-01-10

Fast Blue BB Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-00-3)固蓝 BB
Order Number:LE26962665
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:00
Price ($):discuss personally
Email:18501500038@163.com

Fast Blue BB Related Literature

Additional information on Fast Blue BB

Exploring the Properties and Applications of Fast Blue BB (CAS No. 120-00-3)

Fast Blue BB, also known by its CAS No. 120-00-3, is a widely recognized compound in various industries due to its unique chemical properties and versatile applications. This compound has garnered significant attention in recent years, particularly in the fields of textile dyeing, pharmaceuticals, and biotechnology. Its ability to form stable complexes and exhibit strong absorption in the visible spectrum makes it an invaluable tool for researchers and industry professionals alike.

The chemical structure of CAS No. 120-00-3 is characterized by a complex arrangement of aromatic rings and functional groups, which contribute to its distinctive optical properties. Recent studies have highlighted its potential as a photosensitizer in photodynamic therapy, where it can effectively target and destroy cancer cells under specific light conditions. This application has been a focal point in oncology research, with promising results from clinical trials demonstrating its efficacy and reduced side effects compared to traditional chemotherapy methods.

In the realm of textile dyeing, Fast Blue BB has been lauded for its exceptional colorfastness and resistance to fading under prolonged exposure to sunlight and harsh environmental conditions. Its ability to adhere strongly to various fabric types, including cotton, polyester, and blends, has made it a preferred choice for manufacturers seeking durable and vibrant color solutions. Furthermore, advancements in dyeing techniques, such as high-pressure dyeing and low-temperature processes, have enhanced the efficiency of Fast Blue BB application, reducing energy consumption and environmental impact.

The pharmaceutical industry has also benefited from the properties of Fast Blue BB. It serves as a key component in the synthesis of several bioactive compounds, including antibiotics and antiviral agents. Recent breakthroughs have focused on its role in drug delivery systems, where it acts as a carrier for targeted drug release, improving therapeutic outcomes while minimizing systemic toxicity. This innovation aligns with the growing trend toward personalized medicine and precision healthcare.

Beyond its industrial applications, Fast Blue BB has found niche uses in scientific research. Its strong absorbance characteristics make it an ideal candidate for use in spectrophotometric assays and analytical chemistry techniques. Researchers have employed it as a reference standard for calibration purposes, ensuring accuracy and reproducibility in laboratory settings. Additionally, its stability under varying pH conditions makes it suitable for use in biochemical assays involving enzymes and proteins.

In terms of environmental considerations, studies have explored the biodegradability of Fast Blue BB and its potential impact on ecosystems. While initial findings suggest that it is not inherently harmful to aquatic life at recommended usage levels, ongoing research aims to develop more eco-friendly alternatives or improve waste management practices during production processes.

The global market for Fast Blue BB continues to grow, driven by increasing demand across multiple sectors. Key players in the industry are investing heavily in R&D to unlock new applications and enhance existing ones. Collaborative efforts between academia and private enterprises have fostered innovation, leading to the discovery of novel uses for this compound that were previously unimagined.

In conclusion, Fast Blue BB (CAS No. 120-00-3) stands as a testament to human ingenuity in harnessing chemical compounds for diverse purposes. Its adaptability across industries underscores the importance of continuous research and development in unlocking new potentials while addressing environmental concerns. As technology advances, we can expect even more groundbreaking applications of this remarkable compound.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:120-00-3)固蓝 BB
LE26962665
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email